2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane

• IUPAC Name: 2-cyclohex-3-en-1-yl-4-methyl-1,3-dioxane
• InChI: InChI=1S/C11H18O2/c1-9-7-8-12-11(13-9)10-5-3-2-4-6-10/h2-3,9-11H,4-8H2,1H3
• InChI Key: ZDSGJKVTZYQEGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCOC(O1)C2CCC=CC2
• Molecular Formula: C11H18O2
• DSSTOX Substance ID: DTXSID10286898
• Molecular Weight: 182.26 g/mol
• CAS RN: 103907-82-0

Description

2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane, also known as CHDM, is a chemical compound that has been widely used in scientific research applications. It is a cyclic ether that contains a dioxane ring and a cyclohexene ring, and it has a molecular formula of C10H16O2. CHDM is a colorless liquid that has a boiling point of 209-211°C and a density of 0.98 g/mL at 25°C.

Mechanism Of Action

The mechanism of action of 2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane is not fully understood, but it is believed to act as a Lewis acid catalyst due to the presence of the cyclohexene ring. It can also form complexes with metal ions, such as copper and silver, which can enhance its catalytic activity.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of 2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane. However, it has been shown to have low toxicity and is not considered to be a carcinogen or mutagen. It is also not expected to have any significant effects on the environment.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane in lab experiments is its high boiling point, which makes it useful as a solvent for high-temperature reactions. It is also relatively inexpensive and readily available. However, one limitation is its low solubility in water, which can make it difficult to use in aqueous reactions.

Future Directions

There are several potential future directions for the use of 2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane in scientific research. One area of interest is in the development of new catalysts and reagents for organic synthesis. 2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane could also be used as a starting material for the synthesis of new cyclic ethers and other organic compounds. Additionally, further research could be done on the biochemical and physiological effects of 2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane to determine its safety and potential medical applications.

Synthesis Methods

2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane can be synthesized by the reaction of cyclohexene with paraformaldehyde in the presence of a Lewis acid catalyst, such as boron trifluoride etherate. The reaction proceeds through a Diels-Alder reaction, followed by a dehydration step to form the dioxane ring.

Scientific Research Applications

2-Cyclohex-3-en-1-yl-4-methyl-1,3-dioxane has been used in a wide range of scientific research applications, including as a solvent, a reagent, and a starting material for the synthesis of other compounds. It has been used in the synthesis of cyclic ethers, lactones, and other organic compounds.